Cas no 102792-08-5 (Benzenamine, 2-methyl-4-(4H-1,2,4-triazol-4-yl)-)

Benzenamine, 2-methyl-4-(4H-1,2,4-triazol-4-yl)- structure
102792-08-5 structure
Product Name:Benzenamine, 2-methyl-4-(4H-1,2,4-triazol-4-yl)-
CAS No:102792-08-5
MF:C9H10N4
MW:174.20250082016
CID:3561768
Update Time:2025-04-22

Benzenamine, 2-methyl-4-(4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-methyl-4-(4H-1,2,4-triazol-4-yl)-
    • Inchi: 1S/C9H10N4/c1-7-4-8(2-3-9(7)10)13-5-11-12-6-13/h2-6H,10H2,1H3
    • InChI Key: KFXBWHFKOWWYJB-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(N2C=NN=C2)C=C1C

Computed Properties

  • Exact Mass: 174.090546g/mol
  • Monoisotopic Mass: 174.090546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 174.2g/mol
  • XLogP3: 0.8
  • Topological Polar Surface Area: 56.7Ų
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